Cas no 1092805-07-6 (1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-b-D-glucopyranose)

• Product Name: 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-b-D-glucopyranose
• CAS No: 1092805-07-6
• CID: 4674087
• Update Time: 2025-10-29

1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-b-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-b-D-glucopyranose

Additional information on 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-b-D-glucopyranose

Introduction to 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose (CAS No. 1092805-07-6)

1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose (CAS No. 1092805-07-6) is a complex carbohydrate derivative that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is a derivative of glucose, specifically β-D-glucopyranose, which has been extensively modified through acetylation and tosylation processes. These modifications significantly alter the chemical properties and reactivity of the molecule, making it a valuable intermediate in various synthetic pathways.

The acetylation of glucose involves the introduction of acetyl groups (CH₃COO−) at the hydroxyl groups (−OH) of the glucose molecule. In the case of 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose, four acetyl groups are introduced at the 1, 2, 3, and 4 positions. This process not only protects these hydroxyl groups from unwanted reactions but also imparts additional stability to the molecule. The tosylation at the 6-position involves the introduction of a p-toluenesulfonyl group (TsO−), which is a common protecting group used in carbohydrate chemistry to prevent unwanted reactions at this specific position.

The synthesis of 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose typically involves a multi-step process. Initially, β-D-glucopyranose is treated with acetic anhydride in the presence of an acid catalyst to form tetra-O-acetyl-β-D-glucopyranose. Subsequently, this intermediate is reacted with p-toluenesulfonyl chloride in the presence of a base to introduce the tosyl group at the 6-position. The resulting compound is highly stable and can be isolated and purified using standard techniques such as column chromatography.

One of the key applications of 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose is in the synthesis of complex carbohydrates and glycosides. Carbohydrates play crucial roles in various biological processes, including cell signaling, immune responses, and pathogen recognition. The ability to synthesize well-defined carbohydrate structures is essential for understanding these processes and developing new therapeutic agents. 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose serves as a versatile building block for constructing more complex carbohydrate derivatives.

In recent years, there has been significant progress in the use of 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose in glycoconjugate synthesis. Glycoconjugates are molecules that combine carbohydrates with other biomolecules such as proteins or lipids. These compounds have shown promise in various therapeutic applications, including vaccine development and cancer immunotherapy. For example, glycoconjugate vaccines have been successful in preventing diseases caused by encapsulated bacteria such as Haemophilus influenzae type b (Hib) and Streptococcus pneumoniae.

The protective groups present in 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose allow for selective deprotection and functionalization steps during synthetic processes. This controlled manipulation is crucial for achieving high yields and purity in the final products. Additionally, the presence of these protecting groups can enhance the solubility and stability of intermediate compounds during synthesis.

Recent studies have also explored the use of 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose in developing novel drug delivery systems. Carbohydrate-based drug delivery systems have gained attention due to their biocompatibility and ability to target specific tissues or cells. By incorporating 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose into these systems, researchers aim to improve drug efficacy and reduce side effects.

In conclusion, 1,2,3,4-Tetra-O-acetyl-6-O-(p-toluenesulfonyl)-β-D-glucopyranose (CAS No. 1092805-07-6) is a versatile compound with significant potential in various areas of chemical and medicinal research. Its unique structural features make it an ideal building block for synthesizing complex carbohydrates and glycoconjugates. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing our understanding of carbohydrate chemistry and its practical implications.